Cas no 1360928-27-3 (methyl 5-bromo-6-methyl-1H-indazole-3-carboxylate)

• Product Name: methyl 5-bromo-6-methyl-1H-indazole-3-carboxylate
• CAS No: 1360928-27-3
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 4590611
• PubChem ID: 130121055
• Update Time: 2025-05-20

methyl 5-bromo-6-methyl-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromo-6-methyl-1H-indazole-3-carboxylate
• SB16336
• F93437
• Methyl5-bromo-6-methyl-1H-indazole-3-carboxylate
• 1360928-27-3
• CS-0056763

• Inchi： 1S/C10H9BrN2O2/c1-5-3-8-6(4-7(5)11)9(13-12-8)10(14)15-2/h3-4H,1-2H3,(H,12,13)
• InChI Key： MVSLWJXWXSPYKC-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C(C)=C2)C(C(OC)=O)=N1

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55Ų

Additional information on methyl 5-bromo-6-methyl-1H-indazole-3-carboxylate

Comprehensive Overview of Methyl 5-Bromo-6-methyl-1H-indazole-3-carboxylate (CAS No. 1360928-27-3)

Methyl 5-bromo-6-methyl-1H-indazole-3-carboxylate (CAS No. 1360928-27-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indazole derivative is characterized by its unique molecular structure, which includes a bromine substitution at the 5-position and a methyl ester group at the 3-position. These functional groups make it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and material science.

The compound's CAS number 1360928-27-3 is a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation in scientific literature. Its methyl 5-bromo-6-methyl-1H-indazole-3-carboxylate structure is often explored for its potential applications in kinase inhibition and cancer therapeutics, aligning with current trends in precision medicine. Recent studies highlight its role in modulating enzymatic activity, making it a candidate for targeted therapies.

In the context of green chemistry and sustainable synthesis, methyl 5-bromo-6-methyl-1H-indazole-3-carboxylate has been investigated for its compatibility with eco-friendly reaction conditions. Researchers are increasingly focusing on minimizing waste and optimizing yields, and this compound's stability under mild conditions makes it a promising subject for such studies. Its brominated indazole core also offers opportunities for further functionalization, a topic frequently searched in academic databases.

Another area of interest is the compound's potential in agrochemical innovation. With growing global demand for crop protection solutions, derivatives of methyl 5-bromo-6-methyl-1H-indazole-3-carboxylate are being evaluated for their pesticidal and herbicidal properties. This aligns with searches for "next-generation agrochemicals" and "sustainable pest control," reflecting industry priorities.

From a technical perspective, the synthesis of CAS 1360928-27-3 typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling and esterification. These methods are well-documented in peer-reviewed journals, catering to chemists seeking "efficient indazole synthesis protocols." The compound's crystalline form and solubility profile further enhance its utility in formulation development.

In summary, methyl 5-bromo-6-methyl-1H-indazole-3-carboxylate (CAS No. 1360928-27-3) represents a intersection of cutting-edge research and industrial application. Its relevance to drug discovery, green chemistry, and agrochemical development ensures its continued prominence in scientific discourse. As researchers explore its full potential, this compound is poised to contribute to advancements in multiple high-impact fields.